Cas no 2679859-84-6 ((2R)-2-phenoxy-3-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (2R)-2-phenoxy-3-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2679859-84-6
• MF: C₁₁H₁₀F₃NO₄
• MW: 277.196613788605
• CID: 6335986
• PubChem ID: 165909604
• Update Time: 2025-10-29

(2R)-2-phenoxy-3-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28284888
• (2R)-2-phenoxy-3-(2,2,2-trifluoroacetamido)propanoic acid
• 2679859-84-6

• Inchi： 1S/C11H10F3NO4/c12-11(13,14)10(18)15-6-8(9(16)17)19-7-4-2-1-3-5-7/h1-5,8H,6H2,(H,15,18)(H,16,17)/t8-/m1/s1
• InChI Key： QLGAZNJRYLZBFI-MRVPVSSYSA-N
• SMILES： FC(C(NC[C@H](C(=O)O)OC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 277.05619229g/mol
• Monoisotopic Mass: 277.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Additional information on (2R)-2-phenoxy-3-(2,2,2-trifluoroacetamido)propanoic acid

Comprehensive Overview of (2R)-2-phenoxy-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2679859-84-6): Properties, Applications, and Research Insights

(2R)-2-phenoxy-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2679859-84-6) is a chiral organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines a phenoxy group, a trifluoroacetamido moiety, and a propanoic acid backbone, making it a versatile intermediate for drug discovery. Its stereospecific (2R) configuration is critical for interactions with biological targets, aligning with the growing demand for enantioselective synthesis in modern medicine.

Recent studies highlight the compound's potential in enzyme inhibition and peptide mimetics, addressing trending topics like precision medicine and targeted therapies. Researchers are exploring its role in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative diseases. The trifluoroacetyl group enhances metabolic stability, a property highly sought after in proteolysis-targeting chimeras (PROTACs) and small-molecule degraders—currently among the most searched terms in AI-driven drug development platforms.

The synthesis of 2679859-84-6 often involves asymmetric catalysis, reflecting advancements in green chemistry and atom economy. Analytical techniques like HPLC chiral separation and NMR spectroscopy are essential for quality control, topics frequently queried in academic forums. Its logP value and hydrogen-bonding capacity make it a candidate for bioavailability optimization, a key focus in AI-based molecular property prediction tools.

In material science, derivatives of this compound exhibit promise in supramolecular assemblies due to their hydrogen-bonding motifs and aromatic stacking potential. These properties align with searches for smart materials and self-healing polymers. Regulatory databases confirm its non-hazardous status under standard handling conditions, ensuring compliance with REACH and FDA guidelines—common concerns in industrial queries.

Future directions include investigating its pharmacokinetic profiles and structure-activity relationships (SAR), areas dominating recent PubMed citations. The compound’s scaffold diversity also positions it as a template for fragment-based drug design (FBDD), a technique gaining traction in computational chemistry circles. As the demand for chiral auxiliaries and biocompatible linkers rises, CAS 2679859-84-6 remains a molecule to watch.